Cas no 1390797-17-7 ((E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide)

• Product Name: (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide
• CAS No: 1390797-17-7
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 6469719
• PubChem ID: 75361976
• Update Time: 2025-06-08

(E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-{2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrol-3-yl}-N-methoxy-N-methylprop-2-enamide
• EN300-26609711
• Z28073954
• (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide
• 1390797-17-7

• Inchi： 1S/C17H23N3O3/c1-12-8-14(9-15(10-18)17(21)19(3)22-4)13(2)20(12)11-16-6-5-7-23-16/h8-9,16H,5-7,11H2,1-4H3/b15-9+
• InChI Key： VHAQTWYBEPPMOU-OQLLNIDSSA-N
• SMILES： O1CCCC1CN1C(C)=CC(/C=C(\C#N)/C(N(C)OC)=O)=C1C

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5Ų

Additional information on (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide

Introduction to (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide and Its Significance in Modern Chemical Biology

(E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide, with the CAS number 1390797-17-7, represents a compound of considerable interest in the field of chemical biology. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and molecular research. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in biological interactions, making it a subject of intense study among researchers.

The structure of (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide incorporates several key features that contribute to its unique chemical properties. The presence of a cyano group at the 2-position and a methoxy group at the N-position introduces electrophilic and nucleophilic centers, respectively, which can participate in various organic transformations. Additionally, the pyrrol ring, substituted with a 2,5-dimethyl group and an oxolan-2-ylmethyl moiety, adds complexity to the molecule's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The use of molecular modeling techniques has revealed that (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention. These predictions are supported by experimental data obtained from high-throughput screening assays, which have identified the compound as a potent modulator of biological pathways relevant to inflammation and cancer.

The synthesis of (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide presents significant challenges due to its intricate structure. However, recent innovations in synthetic methodologies have made it possible to construct this molecule with high efficiency and yield. The use of transition metal-catalyzed reactions has been particularly effective in forming the carbon-carbon bonds that define its core structure. Furthermore, the introduction of protective groups has allowed for selective functionalization at multiple sites within the molecule.

One of the most intriguing aspects of (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol-3-yl]-N-methoxy-N-methylprop-2-enamide is its potential as a scaffold for drug development. By modifying specific functional groups within its structure, researchers can generate a library of derivatives with tailored biological activities. This approach has been successfully applied in other areas of medicinal chemistry, where structural modifications have led to the discovery of novel therapeutic agents.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits good solubility and stability under physiological conditions, which are essential characteristics for any potential drug candidate. Additionally, its metabolic profile appears to be favorable, with no evidence of toxic intermediates or excessive accumulation in vivo.

In conclusion, (E)-2-Cyano-3-[2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrol- 3 -yl]-N -methoxy -N -methylprop - 2 -enamide represents a significant advancement in the field of chemical biology. Its complex structure and diverse functional groups make it a versatile tool for research and drug development. As our understanding of its biological activities continues to grow, so too will its potential applications in medicine and biotechnology. The ongoing synthesis and characterization efforts will undoubtedly lead to new insights into this remarkable compound and its role in addressing some of today's most pressing health challenges.